Cas no 55680-27-8 (N,N-Diphenyl Sulfamide)

• Product Name: N,N-Diphenyl Sulfamide
• CAS No: 55680-27-8
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1060240
• PubChem ID: 68517
• Update Time: 2025-05-19

N,N-Diphenyl Sulfamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diphenyl Sulfamide
• n,n-diphenylsulfuric diamide
• 55680-27-8
• DTXSID10974223
• BRN 2808055
• SCHEMBL132005
• Sulfanilide
• Sulfamide, N,N'-diphenyl-
• (N-sulfamoylanilino)benzene
• N,N'-Sulfonyldi(aniline)

• Inchi： 1S/C12H12N2O2S/c13-17(15,16)14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,13,15,16)
• InChI Key： JNRIMGJUBFEWOW-UHFFFAOYSA-N
• SMILES： S(N)(N(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 417.2±28.0 °C at 760 mmHg
• Flash Point: 206.1±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N,N-Diphenyl Sulfamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N,N-Diphenyl Sulfamide

Introduction to N,N-Diphenyl Sulfamide (CAS No. 55680-27-8)

N,N-Diphenyl Sulfamide, with the chemical formula C₁₂H₁₂NSO, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is identified by its unique CAS number 55680-27-8 and has garnered considerable attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The molecular structure of N,N-Diphenyl Sulfamide consists of two phenyl groups attached to a sulfamide functional group, which contributes to its reactivity and utility in various chemical transformations.

The N,N-Diphenyl Sulfamide molecule exhibits a range of interesting chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. Its sulfamide group can participate in nucleophilic substitution reactions, while the phenyl rings provide steric and electronic effects that influence the reactivity of the molecule. These characteristics have made it a subject of interest for researchers exploring new synthetic pathways and functional materials.

In recent years, there has been growing interest in the applications of N,N-Diphenyl Sulfamide in pharmaceutical research. The compound's ability to act as a precursor in the synthesis of biologically active molecules has been explored in several studies. For instance, researchers have investigated its role in the development of novel sulfonamide-based drugs, which are known for their antimicrobial and anti-inflammatory properties. The structural motif present in N,N-Diphenyl Sulfamide has been found to be conducive for designing molecules that can interact with biological targets, making it a promising candidate for drug discovery efforts.

One of the most notable areas where N,N-Diphenyl Sulfamide has found utility is in the field of materials science. The compound's ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. These metal complexes have been studied for their catalytic properties and potential applications in industrial processes. Additionally, the electronic properties of N,N-Diphenyl Sulfamide make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of N,N-Diphenyl Sulfamide typically involves the reaction of diphenylamine with sulfur trioxide chloride, followed by treatment with ammonia or an amine derivative. This synthetic route highlights the compound's accessibility and the ease with which it can be prepared on a laboratory scale. However, researchers have also explored alternative synthetic pathways to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical and material applications.

Recent advancements in computational chemistry have further enhanced our understanding of N,N-Diphenyl Sulfamide's properties. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers design more effective derivatives with improved pharmacological profiles. These computational approaches are complemented by experimental investigations, which aim to validate theoretical predictions and optimize synthetic strategies.

The environmental impact of using N,N-Diphenyl Sulfamide has also been a point of consideration in recent research. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with broader trends in chemical research aimed at promoting environmental responsibility while maintaining high standards of efficiency and productivity.

In conclusion, N,N-Diphenyl Sulfamide (CAS No. 55680-27-8) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties and versatility make it a valuable tool for researchers across various disciplines. As our understanding of this compound continues to evolve, new opportunities for its use are likely to emerge, further solidifying its importance in modern chemistry.